Cas no 19241-36-2 (5-Chloro-2-methylphenyl isothiocyanate)

• Product Name: 5-Chloro-2-methylphenyl isothiocyanate
• CAS No: 19241-36-2
• MF: C₈H₆ClNS
• MW: 183.657939434052
• MDL: MFCD00046801
• CID: 88054
• PubChem ID: 29519
• Update Time: 2025-04-18

5-Chloro-2-methylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylphenyl isothiocyanate
• 3-Chloro-6-methylisothiocyanatobenzene
• 4-chloro-2-isothiocyanato-1-methylbenzene
• 4-Chloro-2-Isothiocyanato-1-Methyl-Benzene
• 5-Chlor-2-methyl-phenylisothiocyanat
• 5-Chlor-2-methyl-phenylsenfoel
• 5-Chloro-o-tolyl isothiocyanate
• ISOTHIOCYANIC ACID,5-CHLORO-o-TOLYL ESTER
• 4-Chloro-2-isothiocyanatotoluene
• 5-chloro-o-tolylisothiocyanate
• isothiocyanicacid,5-chloro-o-tolylester
• 5-Chloro-2-methylphenyl isothiocyate, 98%
• A813573
• UNII-FJ2Z26D9ZS
• DTXSID00172832
• NSC134677
• 5-chloro-2-methyl-phenyl isothiocyanate
• SCHEMBL1021320
• FJ2Z26D9ZS
• E81896
• AKOS003276009
• 5 -chloro-2-methylphenyl-isothiocyanate
• J-802151
• ISOTHIOCYANIC ACID, 5-CHLORO-o-TOLYL ESTER
• 2-Methyl-5-chlorophenyl isothiocyanate
• Benzene, 4-chloro-2-isothiocyanato-1-methyl-
• NSC-134677
• 19241-36-2
• CS-0147092
• 5-Chloro-2-methylphenylisothiocyanate
• 5-chloro-2-methylphenyl-isothiocyanate
• FT-0620273
• AS-66440
• BRN 2717659
• Benzene,4-chloro-2-isothiocyanato-1-methyl-
• NSC 134677
• MFCD00046801
• 3-12-00-01913 (Beilstein Handbook Reference)
• FT-0615443
• SY061715
• 4-chloranyl-2-isothiocyanato-1-methyl-benzene
• 5-Chloro-2-methylphenyl isothiocyanate, 98%
• 624-883-2

• MDL： MFCD00046801
• Inchi： 1S/C8H6ClNS/c1-6-2-3-7(9)4-8(6)10-5-11/h2-4H,1H3
• InChI Key： VDBDGAPNWNWUSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N=C=S
• BRN： 2717659

Computed Properties

• Exact Mass: 182.99100
• Monoisotopic Mass: 182.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.248 g/mL at 25 °C(lit.)
• Boiling Point: 268-272 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.646(lit.)
• PSA: 44.45000
• LogP: 3.38270
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

5-Chloro-2-methylphenyl isothiocyanate Security Information

• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• RTECS：NX8476000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38